Cas no 1261499-96-0 (2-(Difluoromethoxy)-4-(trifluoromethyl)phenol)

• Product Name: 2-(Difluoromethoxy)-4-(trifluoromethyl)phenol
• CAS No: 1261499-96-0
• MF: C₈H₅F₅O₂
• MW: 228.116120100021
• CID: 4988946
• PubChem ID: 129960561
• Update Time: 2025-05-19

2-(Difluoromethoxy)-4-(trifluoromethyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethoxy)-4-(trifluoromethyl)phenol

• Inchi： 1S/C8H5F5O2/c9-7(10)15-6-3-4(8(11,12)13)1-2-5(6)14/h1-3,7,14H
• InChI Key： SXPJBYSBLQFFDR-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C=1)OC(F)F)O)(F)F

Computed Properties

• Exact Mass: 228.02097021g/mol
• Monoisotopic Mass: 228.02097021g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 29.5

Additional information on 2-(Difluoromethoxy)-4-(trifluoromethyl)phenol

Research Brief on 2-(Difluoromethoxy)-4-(trifluoromethyl)phenol (CAS: 1261499-96-0) in Chemical Biology and Pharmaceutical Applications

The compound 2-(Difluoromethoxy)-4-(trifluoromethyl)phenol (CAS: 1261499-96-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug development.

Recent studies have highlighted the role of 2-(Difluoromethoxy)-4-(trifluoromethyl)phenol as a key intermediate in the synthesis of novel fluorinated compounds. Fluorinated molecules are of particular interest in medicinal chemistry due to their enhanced metabolic stability, bioavailability, and binding affinity to biological targets. The presence of both difluoromethoxy and trifluoromethyl groups in this compound makes it a versatile building block for the development of pharmaceuticals targeting a range of diseases, including inflammatory disorders and cancers.

One of the most notable advancements in the application of this compound is its incorporation into the design of small-molecule inhibitors. For instance, researchers have utilized 2-(Difluoromethoxy)-4-(trifluoromethyl)phenol to develop inhibitors of specific enzymes involved in inflammatory pathways. These inhibitors have shown promising results in preclinical studies, demonstrating significant anti-inflammatory activity with minimal off-target effects. The compound's ability to modulate enzyme activity underscores its potential as a scaffold for next-generation therapeutics.

In addition to its therapeutic potential, recent investigations have explored the compound's physicochemical properties, such as solubility and stability, which are critical for its formulation into viable drug products. Advanced analytical techniques, including NMR spectroscopy and mass spectrometry, have been employed to characterize the compound and its derivatives, ensuring high purity and consistency for further studies. These efforts are essential for translating laboratory findings into clinical applications.

Furthermore, the environmental and safety profiles of 2-(Difluoromethoxy)-4-(trifluoromethyl)phenol have been assessed in compliance with regulatory guidelines. Preliminary toxicology studies indicate that the compound exhibits a favorable safety profile at therapeutic doses, though further long-term studies are warranted to confirm these findings. Such evaluations are crucial for advancing the compound through the drug development pipeline.

In conclusion, 2-(Difluoromethoxy)-4-(trifluoromethyl)phenol (CAS: 1261499-96-0) represents a promising candidate in the realm of chemical biology and pharmaceutical research. Its unique structural features, coupled with its demonstrated biological activity, position it as a valuable tool for the development of innovative therapeutics. Ongoing research efforts are expected to further elucidate its mechanisms of action and expand its applications in medicine. This brief underscores the importance of continued investment in the study of fluorinated compounds to unlock their full potential in addressing unmet medical needs.